Cas no 1554205-84-3 (1-(2,3-dimethylphenyl)cyclopentylmethanamine)

• Product Name: 1-(2,3-dimethylphenyl)cyclopentylmethanamine
• CAS No: 1554205-84-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6220728
• PubChem ID: 83819657
• Update Time: 2025-06-15

1-(2,3-dimethylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)cyclopentylmethanamine
• [1-(2,3-dimethylphenyl)cyclopentyl]methanamine
• EN300-1809641
• 1554205-84-3

• Inchi： 1S/C14H21N/c1-11-6-5-7-13(12(11)2)14(10-15)8-3-4-9-14/h5-7H,3-4,8-10,15H2,1-2H3
• InChI Key： ORCALZDOOKZVTL-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=C(C)C=2C)CCCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-(2,3-dimethylphenyl)cyclopentylmethanamine

Introduction to 1-(2,3-Dimethylphenyl)cyclopentylmethanamine (CAS No. 1554205-84-3)

1-(2,3-Dimethylphenyl)cyclopentylmethanamine, with the CAS number 1554205-84-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopentyl ring and a substituted phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a subject of interest for various research applications.

The molecular formula of 1-(2,3-Dimethylphenyl)cyclopentylmethanamine is C₁₃H₁₉N, and its molecular weight is approximately 189.30 g/mol. The compound is typically synthesized through multi-step processes involving the coupling of cyclopentyl derivatives with substituted phenylamines. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of its physical properties, 1-(2,3-Dimethylphenyl)cyclopentylmethanamine is a colorless to pale yellow liquid at room temperature. It exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and ethyl acetate. These solubility characteristics facilitate its use in various chemical reactions and analytical techniques.

The biological activity of 1-(2,3-Dimethylphenyl)cyclopentylmethanamine has been the focus of several recent studies. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a potential candidate for the development of novel therapeutic agents. For instance, studies have demonstrated that it can modulate serotonin and dopamine receptors, which are implicated in various neurological disorders such as depression and anxiety.

In addition to its potential therapeutic applications, 1-(2,3-Dimethylphenyl)cyclopentylmethanamine has also been investigated for its use in chemical biology research. Its ability to selectively bind to certain protein targets makes it a valuable tool for probing the function and interactions of these proteins in cellular systems. This property has been leveraged in high-throughput screening assays to identify new drug leads and to study protein-protein interactions.

The safety profile of 1-(2,3-Dimethylphenyl)cyclopentylmethanamine is an important consideration for its use in research settings. While it is not classified as a hazardous material or controlled substance, appropriate handling and storage practices should be followed to ensure the safety of laboratory personnel. This includes using personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas or fume hoods.

In conclusion, 1-(2,3-Dimethylphenyl)cyclopentylmethanamine (CAS No. 1554205-84-3) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and chemical biology. Its unique structural features and biological activity make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its biological properties deepens, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing new therapeutic strategies.